2-[(3,4-dichlorobenzyl)sulfanyl]-1-methyl-4,5-diphenyl-1H-imidazole

• IUPAC Name: 2-[(3,4-dichlorophenyl)methylsulfanyl]-1-methyl-4,5-diphenylimidazole
• InChI: InChI=1S/C23H18Cl2N2S/c1-27-22(18-10-6-3-7-11-18)21(17-8-4-2-5-9-17)26-23(27)28-15-16-12-13-19(24)20(25)14-16/h2-14H,15H2,1H3
• InChI Key: HRPDJSBOCGQWOK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(N=C1SCC2=CC(=C(C=C2)Cl)Cl)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H18Cl2N2S
• Molecular Weight: 425.4 g/mol

Description

2-[(3,4-Dichlorobenzyl)sulfanyl]-1-methyl-4,5-diphenyl-1H-imidazole (DCBI) is an organosulfur compound that has been studied for its potential applications in a variety of scientific research fields. DCBI is a heterocyclic aromatic compound that is composed of two benzene rings, one sulfur atom, and a nitrogen atom. It has been studied for its ability to act as an inhibitor of enzymes, as well as its potential use as an anti-cancer agent.

Scientific Research Applications

Antimicrobial and Antifungal Activity

The compound has been explored for its biological activity, particularly in antimicrobial and antifungal applications. Anisetetti and Reddy (2012) synthesized analogs showing significant biological activity against standard strains, highlighting the potential of this chemical structure in developing new antimicrobial agents (Anisetti & Reddy, 2012).

Antiprotozoal Activity

Research by Pérez‐Villanueva et al. (2013) on derivatives of the core structure demonstrated strong antiprotozoal activity against Trichomonas vaginalis, Giardia intestinalis, and Entamoeba histolytica, with activities surpassing that of metronidazole, the standard treatment. This indicates a promising direction for developing novel antiprotozoal agents (Pérez‐Villanueva et al., 2013).

Host for Anions

The versatility of imidazole-containing compounds, including the ability to form salts with various acids, was studied by Nath and Baruah (2012), who showed that these structures could encapsulate anions through electrostatic interactions. This property may be utilized in sensor development or in the creation of materials for ion exchange applications (Nath & Baruah, 2012).

Photochromism

The synthesis and photochromic properties of dimers derived from a similar imidazole structure were explored by Bai et al. (2010). These findings suggest applications in materials science, particularly in developing smart materials that respond to light stimuli (Bai et al., 2010).

Molecular Structure and Antimicrobial Activity

Research by Nural et al. (2018) into the structural characterization and antimicrobial properties of related compounds further supports the potential of imidazole derivatives in pharmaceutical applications, especially in tackling antibiotic-resistant bacteria (Nural et al., 2018).